Cas no 30923-65-0 (1-cyclopropyl-3-phenylpropane-1,3-dione)

• Product Name: 1-cyclopropyl-3-phenylpropane-1,3-dione
• CAS No: 30923-65-0
• CID: 4645120
• Update Time: 2025-11-07

1-cyclopropyl-3-phenylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-phenylpropane-1,3-dione

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclopropyl-3-phenylpropane-1,3-dione

Comprehensive Analysis of 1-Cyclopropyl-3-Phenylpropane-1,3-Dione (CAS No. 30923-65-0): Properties, Applications, and Industry Trends

The chemical compound 1-cyclopropyl-3-phenylpropane-1,3-dione (CAS No. 30923-65-0) is a specialized diketone derivative with a unique molecular structure combining a cyclopropyl ring and a phenyl group. This structure grants it distinct physicochemical properties, making it valuable in organic synthesis and material science. Researchers and industries are increasingly interested in its potential applications, particularly in pharmaceuticals, agrochemicals, and advanced materials. The growing demand for high-purity diketones and cyclopropyl-containing compounds has positioned this molecule as a subject of significant scientific inquiry.

One of the most searched questions about 1-cyclopropyl-3-phenylpropane-1,3-dione relates to its synthesis methods. The compound is typically prepared via Claisen condensation or oxidative coupling reactions, with yields optimized through catalyst selection. Recent studies highlight the use of green chemistry approaches, such as solvent-free conditions or biocatalysis, aligning with the global push for sustainable chemical production. Its thermal stability (decomposing at ~250°C) and solubility profile (moderate in polar organic solvents) make it suitable for diverse reaction conditions.

In pharmaceutical research, 30923-65-0 serves as a key intermediate for heterocyclic compound synthesis. Its β-diketone moiety enables chelation with metal ions, a property exploited in developing antimicrobial and anti-inflammatory agents. Patent literature reveals its utility in creating kinase inhibitors, addressing trending therapeutic areas like oncology and neurodegenerative diseases. The compound's structure-activity relationship (SAR) is frequently discussed in medicinal chemistry forums, particularly regarding bioisosteric replacements for improved drug likeness.

Material scientists value 1-cyclopropyl-3-phenylpropane-1,3-dione for its role in designing organic semiconductors and coordination polymers. Its conjugated system facilitates electron delocalization, a sought-after feature in OLED materials and photocatalysts. Recent publications demonstrate its incorporation into metal-organic frameworks (MOFs) for gas storage applications, coinciding with the booming interest in carbon capture technologies. The compound's ligand properties are also leveraged in creating luminescent complexes for bioimaging probes.

Analytical characterization of CAS 30923-65-0 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy. The proton NMR spectrum shows distinctive peaks at δ 1.2-1.4 ppm (cyclopropyl CH2) and δ 7.3-7.9 ppm (phenyl protons), while the carbonyl groups appear at ~195 ppm in 13C NMR. These spectral features are crucial for quality control, especially for buyers seeking high-performance chemicals with ≥98% purity. Suppliers increasingly provide detailed technical data sheets (TDS) to meet regulatory requirements for research-grade chemicals.

The market for cyclopropyl diketone derivatives shows steady growth (CAGR ~6.5% from 2023-2030), driven by R&D investments in precision medicine and smart materials. Regulatory trends favor compounds with lower ecotoxicity, and 30923-65-0 scores favorably with its moderate biodegradability (OECD 301D). Industry forums frequently discuss its scalable production challenges, particularly in controlling regioisomer formation during synthesis. These discussions reflect the broader fine chemicals industry focus on process intensification and quality by design (QbD) principles.

Emerging applications include using 1-cyclopropyl-3-phenylpropane-1,3-dione in covalent organic frameworks (COFs) for water purification membranes—a hot topic given global water scarcity concerns. Its photophysical properties (λmax ~280 nm in ethanol) also make it a candidate for UV-absorbing materials in sunscreen formulations. These developments align with search trends for multifunctional organic compounds and eco-friendly additives, demonstrating the compound's versatility across industries.

Storage and handling recommendations for CAS 30923-65-0 emphasize protection from moisture (recommended ≤40% RH) and storage at 2-8°C for long-term stability. These protocols address common purchaser queries about chemical shelf life and material compatibility. The compound's powder morphology (typically white to off-white crystalline) and bulk density (~0.6 g/cm3) are critical parameters for formulation scientists working on drug delivery systems or composite materials.

Future research directions likely focus on catalytic asymmetric synthesis of enantiopure forms, given the pharmaceutical industry's demand for chiral building blocks. Computational chemistry studies predict interesting conformational dynamics of the cyclopropane ring that could unlock new applications. With increasing patent activity around diketone-based functional materials, 1-cyclopropyl-3-phenylpropane-1,3-dione remains a compound of significant interdisciplinary interest, bridging gaps between synthetic chemistry, materials science, and life sciences.